Cas no 55225-89-3 (Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]-)

• Product Name: Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]-
• CAS No: 55225-89-3
• MF: C₈H₃ClF₃NOS
• MW: 253.62873005867
• MDL: MFCD04972768
• CID: 366937
• PubChem ID: 20303063
• Update Time: 2025-10-17

Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]-
• 2-chloro-1-isocyanato-4-(trifluoromethylsulfanyl)benzene
• 2-CHLORO-4-(TRIFLUOROMETHYL)PHENYL ISOTHIOCYANATE
• 2-Chloro-1-isocyanato-4-trifluoromethylsulfanyl
• 2-chloro-4-(trifluoromethylthio)phenyl isocyanate
• 2-chloro-4-(trifluoromethylthio)phenylisocyanate
• VGVQCRCJNVYGKU-UHFFFAOYSA-N
• 2-chloro-4-trifluoromethylthio-phenylisocyanate
• 2-Chloro-4-((trifluoromethyl)thio)phenyl isocyanate
• FT-0600706
• 55225-89-3
• DTXSID40604849
• (3-chloro-4-isocyanatophenyl)(trifluoromethyl)sulfane
• 2-chloro-4-(trifluoromethylthio)phenyl isocyanate, AldrichCPR
• 2-Chloro-1-isocyanato-4-trifluoromethylsulfanyl-benzene
• SCHEMBL11328137
• MFCD04972768
• 2-CHLORO-1-ISOCYANATO-4-[(TRIFLUOROMETHYL)SULFANYL]BENZENE
• starbld0018554

• MDL： MFCD04972768
• Inchi： 1S/C8H3ClF3NOS/c9-6-3-5(15-8(10,11)12)1-2-7(6)13-4-14/h1-3H
• InChI Key： VGVQCRCJNVYGKU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 252.95800
• Monoisotopic Mass: 252.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.46
• Boiling Point: 201.4°C at 760 mmHg
• Flash Point: 75.6°C
• Refractive Index: 1.529
• PSA: 54.73000
• LogP: 3.91920

Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-23-36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Benzene,2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]-

Introduction to Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- (CAS No. 55225-89-3)

Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- (CAS No. 55225-89-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its aromatic benzene ring, substituted with a chlorine atom, an isocyanate group, and a trifluoromethylthio group. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial processes.

The molecular formula of Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- is C₉H₅ClF₃NOS, and its molecular weight is approximately 267.6 g/mol. The compound's structural complexity and the presence of multiple reactive functional groups make it an interesting subject for synthetic chemists and researchers exploring new materials and pharmaceuticals.

In recent years, the study of Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- has been driven by its potential applications in drug discovery and development. The isocyanate group can react with amines to form urea linkages, which are crucial in the design of bioactive molecules. Additionally, the trifluoromethylthio group imparts unique electronic properties that can influence the compound's biological activity and stability.

One of the key areas of research involving Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- is its use as an intermediate in the synthesis of pharmaceuticals. The compound's reactivity allows it to be incorporated into complex molecular architectures, which can be tailored for specific therapeutic targets. For example, recent studies have explored its potential in the development of anticancer agents and antiviral drugs.

The chlorine atom in Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- can also play a significant role in modulating the compound's properties. Chlorine substitution can enhance the lipophilicity of the molecule, which is often beneficial for improving drug absorption and distribution in biological systems. This property makes it particularly useful in the design of drugs that need to cross cell membranes efficiently.

In addition to its pharmaceutical applications, Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- has been studied for its potential use in materials science. The compound's ability to form stable urea linkages through its isocyanate group makes it a valuable precursor for the synthesis of polymers and coatings with enhanced mechanical and chemical properties. These materials have applications in various industries, including electronics, automotive, and construction.

The synthesis of Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions involving organometallic reagents. Advances in catalytic methods have also contributed to more efficient and environmentally friendly synthesis strategies.

Safety considerations are paramount when handling Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]-. The compound should be stored under appropriate conditions to prevent degradation and potential hazards. Researchers should follow standard safety protocols and use personal protective equipment (PPE) when working with this compound to ensure a safe laboratory environment.

In conclusion, Benzene, 2-chloro-1-isocyanato-4-[(trifluoromethyl)thio]- (CAS No. 55225-89-3) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique molecular structure and reactivity make it an important subject for ongoing research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.